Cas no 1807234-04-3 (Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate)

• Product Name: Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate
• CAS No: 1807234-04-3
• MF: C₁₃H₁₃F₂NO₂
• MW: 253.24463057518
• CID: 5011172
• Update Time: 2025-06-13

Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate

• Inchi： 1S/C13H13F2NO2/c1-3-8-5-9(13(17)18-4-2)6-10(12(14)15)11(8)7-16/h5-6,12H,3-4H2,1-2H3
• InChI Key： WTXCDBVQOOCSOC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=CC(=C1C#N)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate

Comprehensive Overview of Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate (CAS No. 1807234-04-3)

Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate (CAS No. 1807234-04-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its cyano and difluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel bioactive molecules and advanced materials.

The molecular structure of Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate incorporates a benzoate core substituted with a cyano group at the 4-position, a difluoromethyl group at the 3-position, and an ethyl group at the 5-position. This arrangement imparts distinct electronic and steric effects, which are critical for its reactivity and interaction with other molecules. The presence of fluorine atoms, in particular, enhances the compound's metabolic stability and lipophilicity, traits highly sought after in drug discovery and agrochemical formulations.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate has surged, driven by their applications in precision agriculture and pharmaceutical innovation. Fluorine-containing molecules are known for their ability to improve the bioavailability and efficacy of active ingredients, making them a focal point in the development of next-generation crop protection agents and therapeutics. This compound's versatility also extends to its role as a building block in the synthesis of liquid crystals and organic semiconductors, which are pivotal in the advancement of display technologies and flexible electronics.

One of the most frequently asked questions about Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate revolves around its synthesis and scalability. The compound is typically prepared through multi-step organic reactions, including esterification, halogenation, and cyanation. Optimizing these processes to achieve high yields and purity is a key area of research, especially for industrial-scale production. Additionally, environmental and regulatory considerations are prompting scientists to explore greener synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption.

The growing interest in sustainable chemistry and green synthesis has further highlighted the importance of compounds like Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate. Its potential to serve as a precursor for eco-friendly agrochemicals and pharmaceuticals aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Moreover, the compound's compatibility with biocatalysis and enzymatic transformations opens new avenues for developing more sustainable production methods.

From a commercial perspective, Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate is gaining traction as a high-value intermediate in the fine chemicals market. Its applications span across diverse sectors, including crop protection, medicinal chemistry, and advanced materials. As industries continue to prioritize innovation and sustainability, the demand for such specialized compounds is expected to rise, driving further research and development efforts.

In conclusion, Ethyl 4-cyano-3-difluoromethyl-5-ethylbenzoate (CAS No. 1807234-04-3) represents a compelling example of how tailored molecular design can address contemporary challenges in science and technology. Its unique structural features and broad applicability make it a subject of ongoing exploration, with promising prospects for future breakthroughs. Whether in the lab or the marketplace, this compound is poised to play a pivotal role in shaping the next generation of chemical innovations.